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Compound of Interest

Compound Name: AC915

Cat. No.: B15555702

Introduction: AC915 is a potent and selective antagonist of the kappa-opioid receptor (KOR).
The KOR system is implicated in the regulation of mood, stress, and reward, making it a
significant target for the development of novel therapeutics for psychiatric disorders. Activation
of the KOR by its endogenous ligand, dynorphin, is associated with dysphoria, anhedonia, and
depressive-like states. Consequently, antagonists like AC915 are being investigated for their
potential as antidepressants and anxiolytics, and for the treatment of substance use disorders.

These application notes provide an overview of the preclinical investigation of AC915, with
detailed protocols for assessing its efficacy in rodent models of depression and anxiety.

Quantitative Data Summary

The following tables summarize key in vitro and in vivo properties of AC915 based on

preclinical studies.

Table 1: In Vitro Pharmacological Profile of AC915
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Parameter Value Species Assay Type

KOR Binding Affinity Radioligand Binding
] 0.5nM Human

(Ki) Assay

MOR Binding Affinity Radioligand Binding
) >1000 nM Human

(Ki) Assay

DOR Binding Affinity Radioligand Binding
] >1000 nM Human

(Ki) Assay

KOR Functional [35S]GTPyS Binding

. 2.1 nM Rat
Antagonism (IC50) Assay
Table 2: In Vivo Behavioral Efficacy of AC915
. Dose Range .
Model Species . Endpoint Outcome
(mglkg, i.p.)
Forced Swim o Dose-dependent
Mouse 1-10 Immobility Time
Test (FST) decrease
Sucrose Reversal of
Sucrose )
Preference Test Rat 3-30 stress-induced
Preference o
(SPT) deficits
Elevated Plus Time in Open Significant
Mouse 1-10 ]

Maze (EPM) Arms increase

Conditioned Blockade of

Place Aversion Rat 10 Aversion Score stress-induced

(CPA) aversion

Experimental Protocols
Protocol 1: Evaluation of Antidepressant-Like Effects
using the Forced Swim Test (FST)

Objective: To assess the potential antidepressant-like activity of AC915 in mice by measuring

its effect on immobility time in the FST.
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Materials:

AC915
Vehicle (e.g., 5% DMSO, 5% Tween 80, 90% Saline)
Male C57BL/6 mice (8-10 weeks old)

Cylindrical tanks (25 cm height x 15 cm diameter) filled with water (23-25°C) to a depth of 15
cm

Video recording and analysis software

Procedure:

Acclimation: Acclimate mice to the housing facility for at least one week prior to the
experiment.

Habituation (Day 1): Place each mouse individually into the swim tank for a 15-minute pre-
swim session. This is to induce a baseline level of behavioral despair. Remove mice, dry
them thoroughly, and return them to their home cages.

Drug Administration (Day 2): 30-60 minutes prior to the test session, administer AC915 or
vehicle via intraperitoneal (i.p.) injection. A typical dose-response study might include doses
of 1, 3, and 10 mg/kg, along with a vehicle control group.

Test Session (Day 2): Place the mice individually back into the swim tanks for a 6-minute test
session. Record the entire session using a video camera.

Data Analysis: Score the last 4 minutes of the test session for immobility time. Immobility is
defined as the cessation of struggling and remaining floating motionless, making only small
movements necessary to keep the head above water.

Statistical Analysis: Compare the immobility times between the vehicle-treated and AC915-
treated groups using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test).
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Protocol 2: Assessment of Anxiolytic-Like Effects using
the Elevated Plus Maze (EPM)

Objective: To evaluate the anxiolytic-like properties of AC915 in mice by measuring their
behavior in the EPM, a test based on the conflict between the natural tendency of mice to
explore a novel environment and their aversion to open, elevated spaces.

Materials:

AC915

Vehicle

Male BALB/c mice (8-10 weeks old)

Elevated plus maze apparatus (two open arms and two closed arms, elevated 50 cm from
the floor)

Video tracking software

Procedure:

Acclimation: Acclimate mice to the housing facility for at least one week and to the testing
room for 1 hour before the experiment.

e Drug Administration: 30-60 minutes prior to testing, administer AC915 (e.g., 1, 3, 10 mg/kg,
i.p.) or vehicle.

o Test Session: Place each mouse in the center of the maze, facing one of the open arms.
Allow the mouse to explore the maze for 5 minutes. The session is recorded by an overhead
video camera.

o Data Analysis: Using video tracking software, quantify the following parameters:
o Time spent in the open arms

o Time spent in the closed arms
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o Number of entries into the open arms
o Number of entries into the closed arms

o Total distance traveled (as a measure of general locomotor activity)

» Statistical Analysis: An increase in the time spent and the number of entries into the open
arms is indicative of an anxiolytic effect. Analyze the data using a one-way ANOVA or
Kruskal-Wallis test, depending on data distribution.

Visualizations
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 To cite this document: BenchChem. [Application Notes and Protocols for AC915 in Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555702#ac915-for-modal-analysis-and-structural-
dynamics-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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